Cas no 868679-47-4 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate
• CAS No: 868679-47-4
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 6144154
• PubChem ID: 7150638
• Update Time: 2025-06-26

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate
• 868679-47-4
• F1826-0020
• AB00676213-01
• AKOS024612286
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) (E)-but-2-enoate
• (E)-6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl but-2-enoate

• Inchi： 1S/C10H10N2O5/c1-3-4-8(13)17-7-5-6(2)11-10(14)9(7)12(15)16/h3-5H,1-2H3,(H,11,14)/b4-3+
• InChI Key： NEBWDQCPZFUXDB-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C)=O)C1C=C(C)NC(C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate

Introduction to 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate (CAS No. 868679-47-4)

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate, identified by its CAS number 868679-47-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic ester belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its nitro and enoate functional groups, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The compound's structure consists of a dihydropyridine core, which is a well-known motif in pharmacology, especially in the development of calcium channel blockers and other bioactive agents. The presence of a nitro group at the 3-position introduces electrophilic reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry. Additionally, the (2E)-but-2-enoyl moiety at the 4-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing unmet medical needs. The nitro group in 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate has been particularly studied for its potential role in modulating enzyme activity and interacting with biological targets. For instance, nitroaromatic and nitropyridine compounds have shown promise in inhibiting certain kinases and oxidoreductases, which are implicated in various diseases, including cancer and inflammatory disorders.

In the context of current research, this compound has garnered attention due to its structural similarity to known bioactive molecules. The dihydropyridine scaffold is particularly relevant in cardiovascular research, where compounds like nifedipine and amlodipine have demonstrated efficacy. However, modifications such as the introduction of a nitro group can alter the pharmacokinetic profile and target specificity, opening up new avenues for therapeutic intervention.

The (2E)-but-2-enoyl group in 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate also plays a crucial role in determining its reactivity and biological interactions. This double bond can participate in various chemical reactions, including Michael additions and cycloadditions, which are frequently employed in medicinal chemistry to diversify molecular libraries. Furthermore, the enoate ester functionality can undergo hydrolysis or transesterification under different conditions, providing flexibility in synthetic routes.

One of the most intriguing aspects of this compound is its potential as a prodrug or intermediate in the synthesis of more complex molecules. Prodrugs are designed to enhance drug delivery by improving solubility or stability before being converted into their active form within the body. The structural features of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate make it an excellent candidate for such applications, particularly if further modifications can be made to optimize its metabolic conversion.

Recent studies have also explored the use of nitro compounds as chemosensitizers or radiosensitizers in cancer therapy. The ability of nitro groups to generate reactive species under physiological conditions has been leveraged to enhance the efficacy of existing treatments. While 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yb (CAS No. 868679474) has not yet been directly tested for these applications, its structural similarity to known chemosensitizers suggests that it may exhibit comparable properties under appropriate conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include condensation reactions to form the dihydropyridine ring, nitration to introduce the nitro group, and esterification to attach the butenoyl moiety. Advances in catalytic methods and green chemistry principles have made it possible to streamline these processes while minimizing environmental impact.

In conclusion,6-methyl3-nitro--oxo--dihydropyridin--yl ()--but--en--(CAS No.) represents an exciting opportunity for researchers interested in developing novel therapeutic agents. Its unique structural features combined with its potential as a prodrug or intermediate make it a promising candidate for further investigation. As our understanding of biological targets and synthetic methodologies continues to evolve,this compound may play an important role in future drug discovery efforts.